Cas no 682346-02-7 (3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one)

• Product Name: 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one
• CAS No: 682346-02-7
• MF: C₂₃H₂₃N₃O₆
• MW: 437.445225954056
• CID: 6318808
• PubChem ID: 1263041
• Update Time: 2025-07-09

3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one
• AKOS001424115
• SR-01000118471
• SR-01000118471-1
• 3-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-6-nitrochromen-2-one
• Z283696554
• 682346-02-7
• 3-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)-8-methoxy-6-nitro-2H-chromen-2-one
• F1695-0004
• 3-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-8-methoxy-6-nitro-2H-chromen-2-one
• 3-{[4-(2,5-dimethylphenyl)piperazino]carbonyl}-8-methoxy-6-nitro-2H-chromen-2-one

• Inchi： 1S/C23H23N3O6/c1-14-4-5-15(2)19(10-14)24-6-8-25(9-7-24)22(27)18-12-16-11-17(26(29)30)13-20(31-3)21(16)32-23(18)28/h4-5,10-13H,6-9H2,1-3H3
• InChI Key： HAFSQNZBZVNQIM-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C(=CC(=CC=2C=1)[N+](=O)[O-])OC)N1CCN(C2C=C(C)C=CC=2C)CC1

Computed Properties

• Exact Mass: 437.15868546g/mol
• Monoisotopic Mass: 437.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one

3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one (CAS No. 682346-02-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one (CAS No. 682346-02-7) stands out as a compound of significant interest. This molecule, with its intricate structure and potential applications, has garnered attention from researchers and industry professionals alike. Its unique combination of a piperazine moiety, a chromen-2-one core, and nitro and methoxy functional groups, makes it a versatile candidate for various scientific explorations.

The piperazine ring, a common feature in many pharmacologically active compounds, contributes to the molecule's ability to interact with biological targets. Meanwhile, the chromen-2-one scaffold is known for its presence in naturally occurring coumarins, which exhibit a wide range of biological activities. The addition of a nitro group and a methoxy substituent further enhances the compound's reactivity and potential utility in drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in nitroaromatic compounds and their applications in medicinal chemistry. Researchers are particularly focused on understanding how these compounds can be leveraged for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitro group in 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one suggests potential for such applications, though further studies are needed to confirm its efficacy and safety.

Another area of interest is the methoxy group, which is often associated with improved pharmacokinetic properties in drug candidates. This functional group can influence the compound's solubility, metabolic stability, and bioavailability, making it a critical consideration in the design of new therapeutic agents. The combination of methoxy and nitro groups in this compound opens up intriguing possibilities for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the piperazine-1-carbonyl linkage in 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one offers a robust platform for further derivatization. Chemists can explore various reactions to modify this moiety, potentially leading to novel compounds with enhanced properties. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular fragments are combined to create larger, more complex molecules.

The 2,5-dimethylphenyl substituent adds another layer of complexity to the compound's structure. Aromatic rings with alkyl substituents are known to influence the electronic and steric properties of molecules, which can, in turn, affect their interactions with biological targets. Understanding the role of this substituent in the overall behavior of the compound is an area ripe for investigation.

In the context of current research trends, 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one aligns with the broader interest in heterocyclic compounds and their applications. Heterocycles, such as those containing piperazine and chromen-2-one units, are ubiquitous in pharmaceuticals and agrochemicals. Their versatility and ability to interact with diverse biological targets make them indispensable in modern chemistry.

As the scientific community continues to explore the potential of 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one, questions about its synthesis, stability, and biological activity remain at the forefront. Researchers are keen to uncover the optimal conditions for its preparation, as well as its behavior under various environmental conditions. Additionally, the compound's potential as a building block for more complex molecules is a topic of ongoing investigation.

In summary, 3-4-(2,5-dimethylphenyl)piperazine-1-carbonyl-8-methoxy-6-nitro-2H-chromen-2-one (CAS No. 682346-02-7) represents a fascinating intersection of organic chemistry and pharmaceutical research. Its unique structural features and potential applications make it a compound worthy of further study. As research progresses, this molecule may well find its place in the development of new therapeutic agents or functional materials, contributing to advancements in science and technology.